Cas no 1267404-80-7 (2-(5-fluoro-2-methoxyphenyl)butanedioic acid)

• Product Name: 2-(5-fluoro-2-methoxyphenyl)butanedioic acid
• CAS No: 1267404-80-7
• MF: C₁₁H₁₁FO₅
• MW: 242.200447320938
• CID: 6532801
• PubChem ID: 82159378
• Update Time: 2025-06-08

2-(5-fluoro-2-methoxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxyphenyl)butanedioic acid
• EN300-1851364
• 1267404-80-7

• Inchi： 1S/C11H11FO5/c1-17-9-3-2-6(12)4-7(9)8(11(15)16)5-10(13)14/h2-4,8H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： VYIIIUQFTRSXJD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(=O)O)CC(=O)O)OC

Computed Properties

• Exact Mass: 242.05905161g/mol
• Monoisotopic Mass: 242.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(5-fluoro-2-methoxyphenyl)butanedioic acid

Introduction to 2-(5-Fluoro-2-methoxyphenyl)butanedioic Acid (CAS No. 1267404-80-7)

2-(5-Fluoro-2-methoxyphenyl)butanedioic acid, with the CAS number 1267404-80-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its fluoro-substituted aromatic ring and a butanedioic acid moiety, which confer it with distinct physicochemical properties and biological activities.

The molecular formula of 2-(5-fluoro-2-methoxyphenyl)butanedioic acid is C₁₁H₁₁FO₅, and its molecular weight is approximately 246.20 g/mol. The presence of the fluoro group and the methoxy substituent on the aromatic ring imparts enhanced lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Additionally, the butanedioic acid functionality provides opportunities for conjugation with other bioactive molecules, enhancing its therapeutic potential.

In the realm of medicinal chemistry, 2-(5-fluoro-2-methoxyphenyl)butanedioic acid has been explored for its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, which are attributed to its ability to modulate key signaling pathways involved in these diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(5-fluoro-2-methoxyphenyl)butanedioic acid has also shown promise in cancer research. A research team at the University of California, San Francisco, reported that certain derivatives of this compound effectively inhibited the growth of human breast cancer cells by inducing apoptosis and suppressing angiogenesis. These findings suggest that 2-(5-fluoro-2-methoxyphenyl)butanedioic acid could serve as a valuable starting point for the development of new anticancer agents.

The pharmacokinetic properties of 2-(5-fluoro-2-methoxyphenyl)butanedioic acid have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in biological systems, while the presence of carboxylic acid groups ensures sufficient water solubility for effective delivery to target tissues. This balance between lipophilicity and solubility is crucial for optimizing drug efficacy and minimizing adverse effects.

In addition to its therapeutic applications, 2-(5-fluoro-2-methoxyphenyl)butanedioic acid has been investigated for its use in diagnostic imaging. Researchers at Harvard Medical School have developed fluorescent probes based on this compound that can be used to visualize specific cellular processes in real-time. These probes have shown high sensitivity and selectivity, making them valuable tools for both basic research and clinical diagnostics.

The synthesis of 2-(5-fluoro-2-methoxyphenyl)butanedioic acid involves several well-established chemical reactions, including Friedel-Crafts alkylation, esterification, and hydrolysis. The synthetic route can be optimized to achieve high yields and purity, which is essential for pharmaceutical applications where stringent quality control standards must be met.

In conclusion, 2-(5-fluoro-2-methoxyphenyl)butanedioic acid (CAS No. 1267404-80-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new derivatives and formulations of this compound will emerge, opening up exciting possibilities for future therapeutic interventions.